Cas no 65427-83-0 (4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole)
65427-83-0 structure
Product Name:4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole
CAS No:65427-83-0
MF:C16H15N5O3
MW:325.322002649307
CID:1698738
PubChem ID:47636
Update Time:2025-04-21
4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole
- DTXSID00215758
- 65427-83-0
- BENZOFURAZAN, 4-NITRO-5-(4-PHENYL-1-PIPERAZINYL)-
- 4-Nitro-5-(4-phenyl-1-piperazinyl)benzofurazan
-
- Inchi: 1S/C16H15N5O3/c22-21(23)16-14(7-6-13-15(16)18-24-17-13)20-10-8-19(9-11-20)12-4-2-1-3-5-12/h1-7H,8-11H2
- InChI Key: MWQPXBZSQNLMMT-UHFFFAOYSA-N
- SMILES: O1N=C2C=CC(=C(C2=N1)[N+](=O)[O-])N1CCN(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 325.11765
- Monoisotopic Mass: 325.11748936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 91.2Ų
Experimental Properties
- PSA: 88.54
4-nitro-5-(4-phenylpiperazin-1-yl)-2,1,3-benzoxadiazole Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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